Cas no 1261912-27-9 (3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid
• CAS No: 1261912-27-9
• MF: C₂₀H₁₅FO₃
• MW: 322.329709291458
• MDL: MFCD18322872
• CID: 2763007
• PubChem ID: 53228693
• Update Time: 2025-05-25

3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid, 95%
• 3'-(Benzyloxy)-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 1261912-27-9
• MFCD18322872
• 3-(3-BENZYLOXYPHENYL)-5-FLUOROBENZOIC ACID
• DTXSID40692226
• 3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid

• MDL： MFCD18322872
• Inchi： 1S/C20H15FO3/c21-18-10-16(9-17(11-18)20(22)23)15-7-4-8-19(12-15)24-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,22,23)
• InChI Key： MNPHKZSVNOCYLT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.10052250Da
• Monoisotopic Mass: 322.10052250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid

3-(3-Benzyloxyphenyl)-5-fluorobenzoic Acid: A Comprehensive Overview

3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid (CAS No: 1261912-27-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoic acid core substituted with a fluoro group at the 5-position and a benzyloxyphenyl group at the 3-position, making it a derivative of benzoic acid with specific functional groups that confer it unique properties.

The synthesis of 3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid involves multi-step organic reactions, often utilizing coupling reactions and oxidation processes to achieve the desired substitution patterns. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity levels. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

From a structural standpoint, the benzoic acid moiety serves as the primary functional group, while the fluoro substituent introduces electron-withdrawing effects, influencing the compound's reactivity and solubility properties. The benzyloxyphenyl group, on the other hand, adds steric bulk and introduces aromaticity, which can modulate the compound's interactions in biological systems.

Recent studies have highlighted the potential of 3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid in medicinal chemistry, particularly in the design of bioactive molecules targeting specific receptors or enzymes. For instance, investigations into its ability to act as a ligand for G-protein coupled receptors (GPCRs) have shown promising results, suggesting its role in modulating cellular signaling pathways.

In terms of physical properties, this compound exhibits moderate solubility in polar solvents due to the balance between hydrophilic and hydrophobic groups in its structure. Its melting point is within a range suitable for solid-state applications, while its stability under physiological conditions makes it a viable candidate for drug delivery systems.

The application of 3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid extends beyond pharmacology into materials science, where it has been explored as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it an attractive option for developing high-performance materials with tailored properties.

Recent research has also delved into the environmental impact of this compound, assessing its biodegradability and potential toxicity to aquatic life. Studies indicate that under controlled conditions, the compound exhibits low toxicity and reasonable biodegradation rates, aligning with current sustainability trends in chemical manufacturing.

In conclusion, 3-(3-Benzyloxyphenyl)-5-fluorobenzoic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science.